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Compound of Interest

Compound Name: C.I. Direct green 28

Cat. No.: B13414475 Get Quote

This technical guide provides a comprehensive analysis of the molecular structure, chemical

properties, synthesis, and toxicological considerations of C.I. Direct Green 28. The information

is intended for researchers, scientists, and drug development professionals interested in the

chemistry and biological implications of complex azo dyes.

Chemical Identity and Physicochemical Properties
C.I. Direct Green 28, also known by trade names such as Solophenyl Green 4GE and Direct

Fast Green 5GLL, is a polyazo dye belonging to the anthraquinone class[1]. It is utilized in the

textile, paper, and leather industries for its ability to dye cellulosic materials directly in a neutral

or weakly alkaline medium[1][2]. The dye presents as a dark green powder with moderate

solubility in water, which increases with temperature[1][2].

The key physicochemical properties of C.I. Direct Green 28 are summarized in the table

below.
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Property Value Reference

C.I. Name Direct Green 28 [1]

C.I. Number 14155 [1]

CAS Number 6471-09-6 [1]

Molecular Formula C₄₂H₂₇N₁₀Na₃O₁₁S₂ [1]

Molecular Weight 980.83 g/mol [1][3]

Appearance Dark Green Powder [1]

Water Solubility
12.5 g/L (at 80-85 °C); 20 g/L

(at 90 °C)
[1]

Light Fastness (ISO) 5-6 [1]

Soaping Fastness - Fading

(ISO)
4 [1]

Soaping Fastness - Staining

(ISO)
3-4 [1]

Acid Resistance (ISO) 3 [1]

Alkali Resistance (ISO) 3 [1]

Synthesis and Molecular Structure
The molecular structure of C.I. Direct Green 28 is complex, incorporating both anthraquinone

and azo functionalities[1]. Its synthesis is a multi-step condensation process.

The manufacturing of C.I. Direct Green 28 involves the sequential reaction of 2,4,6-Trichloro-

1,3,5-triazine (cyanuric chloride) with three distinct aromatic intermediates. The process can be

summarized as follows:

Condensation with 1-Amino-4-(4-aminophenylamino)-9,10-dioxo-9,10-dihydroanthracene-2-

sulfonic acid.
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Condensation with the restored product of a coupling reaction between diazotized 4-

Nitrobenzenamine and 2-Hydroxybenzoic acid.

Final condensation with aniline[1].

This sequential synthesis builds a large, conjugated molecule responsible for its green color

and affinity for cellulose fibers.
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Diagram 1: Synthesis workflow for C.I. Direct Green 28.

Experimental Protocols for Structural Analysis
While specific experimental spectra for C.I. Direct Green 28 are not readily available in public

literature, a standard analytical workflow can be employed for its characterization. This involves

a combination of spectroscopic techniques to confirm its identity, purity, and structure.

A generalized workflow for the comprehensive analysis of an azo dye like C.I. Direct Green 28
is presented below. This multi-faceted approach ensures a thorough structural and chemical

characterization.
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Diagram 2: General workflow for dye characterization.

UV-Visible (UV-Vis) Spectrophotometry:

Objective: To determine the maximum absorption wavelength (λmax) and quantify the dye

concentration based on the Beer-Lambert law.

Protocol: Prepare a series of standard solutions of the dye in a suitable solvent (e.g.,

deionized water). Record the absorption spectrum for each concentration over a

wavelength range of 200-800 nm using a dual-beam spectrophotometer. The presence of
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multiple peaks in the visible and UV regions can be attributed to the chromophoric azo

bonds and aromatic moieties, respectively[4].

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Objective: To identify the principal functional groups within the molecule.

Protocol: Prepare a potassium bromide (KBr) pellet containing approximately 1% of the

solid dye sample. Acquire the spectrum in the 4000-400 cm⁻¹ range. Characteristic peaks

for azo groups (-N=N-), sulfonate groups (-SO₃⁻), amine groups (-NH-), and carbonyls

(C=O) from the anthraquinone structure would be expected[5][6].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the detailed molecular structure by analyzing the chemical

environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Protocol: Dissolve a precisely weighed sample in a deuterated solvent (e.g., DMSO-d₆)

with tetramethylsilane (TMS) as an internal standard. Record ¹H and ¹³C spectra on a

high-field NMR spectrometer. The complex aromatic regions of the spectra would require

advanced 2D NMR techniques (e.g., COSY, HSQC) for full assignment[5][6].

Toxicological Profile and Metabolism
As a large, water-soluble, sulfonated molecule, C.I. Direct Green 28 itself has low membrane

permeability. However, its toxicological profile is of interest to drug development professionals

due to its classification as an azo dye, many of which can be metabolized into potentially

harmful aromatic amines[7].

The primary toxicological concern for many azo dyes is the reductive cleavage of the azo

linkage (-N=N-) by azoreductase enzymes produced by intestinal microbiota[8][9][10]. This

anaerobic process can release the constituent aromatic amines. Although the specific

metabolic products of C.I. Direct Green 28 have not been detailed in the available literature,

dyes derived from benzidine or its congeners are known to release these compounds upon

metabolism[10][11][12]. These aromatic amines can be absorbed in the gut and subsequently

undergo metabolic activation in the liver, potentially leading to carcinogenic compounds[10].
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Diagram 3: Potential metabolic pathway and toxicological concern for azo dyes.

According to its Material Safety Data Sheet (MSDS), C.I. Direct Green 28 is considered

harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract[3].
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Mutagenicity data has been reported, but it is not listed as a carcinogen by major regulatory

bodies like IARC or NTP[3]. Standard personal protective equipment, including safety goggles,

gloves, and respiratory protection, should be used when handling the powdered dye to

minimize exposure[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13414475#c-i-direct-green-28-molecular-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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